Cas no 2091606-48-1 (3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid)

3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo and fluoro substituent adjacent to a trifluoromethyl group—enhance its reactivity as a versatile intermediate in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. The presence of electron-withdrawing groups (fluoro and trifluoromethyl) increases its electrophilic character, making it valuable for constructing complex molecules. This compound is particularly useful in medicinal chemistry for developing bioactive compounds due to its ability to modulate lipophilicity and metabolic stability. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid structure
2091606-48-1 structure
Product Name:3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid
CAS No:2091606-48-1
MF:C8H3BrF4O2
MW:287.005835771561
MDL:MFCD31382551
CID:4785563
Update Time:2026-02-27

3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-fluoro-5-(trifluoromethyl)benzoic acid
    • 3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid
    • MDL: MFCD31382551
    • Inchi: 1S/C8H3BrF4O2/c9-5-2-3(8(11,12)13)1-4(6(5)10)7(14)15/h1-2H,(H,14,15)
    • InChI Key: BECOJVSNSCGNHO-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=O)O)C=C(C(F)(F)F)C=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 256
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3

3-Bromo-2-fluoro-5-(trifluoromethyl)benzoic acid Pricemore >>

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